Cas no 60787-51-1 (Heptadecanoic acid,3-methyl-)

• Product Name: Heptadecanoic acid,3-methyl-
• CAS No: 60787-51-1
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 506385
• PubChem ID: 173764
• Update Time: 2025-04-19

Heptadecanoic acid,3-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,3-methyl-
• 3-methylheptadecanoic acid

• Inchi： 1S/C18H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(2)16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
• InChI Key： WUMIFWUKSVCEOW-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 284.27168
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8833 (rough estimate)
• Boiling Point: 369.53°C (estimate)
• Refractive Index: 1.4440 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids